Cas no 1518309-77-7 ((2,3-dimethylphenyl)methanethiol)

(2,3-Dimethylphenyl)methanethiol is a sulfur-containing aromatic compound characterized by a thiol functional group attached to a 2,3-dimethyl-substituted phenyl ring. This structure imparts reactivity typical of benzylic thiols, making it useful in organic synthesis, particularly in the formation of thioethers or as a ligand in metal coordination chemistry. The presence of methyl groups at the 2- and 3-positions enhances steric hindrance, potentially influencing selectivity in coupling reactions. Its high purity and stability under controlled conditions ensure consistent performance in research and industrial applications. The compound is commonly employed in pharmaceuticals, agrochemicals, and material science due to its ability to introduce sulfur-based functionalities into complex molecules.

(2,3-dimethylphenyl)methanethiol structure

1518309-77-7 structure

Product Name:(2,3-dimethylphenyl)methanethiol

CAS No:1518309-77-7

MF:C₉H₁₂S

MW:152.256581306458

CID:6147709

PubChem ID:23176028

Update Time:2025-06-07

(2,3-dimethylphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

- (2,3-dimethylphenyl)methanethiol
- AKOS018445272
- 1518309-77-7
- SCHEMBL5352619
- EN300-1288120
- Inchi： 1S/C9H12S/c1-7-4-3-5-9(6-10)8(7)2/h3-5,10H,6H2,1-2H3
- InChI Key： RIHIPADTYXGICZ-UHFFFAOYSA-N
- SMILES： SCC1C=CC=C(C)C=1C

Computed Properties

Exact Mass: 152.06597156g/mol
Monoisotopic Mass: 152.06597156g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 1Å²

(2,3-dimethylphenyl)methanethiol Pricemore >>

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